2-Amino-3-chloro-5-pyridyl bromomethyl ketone

• CAS RN: 120800-07-9
• Molecular Formula: C7H6BrClN2O
• Molecular Weight: 249.49 g/mol
• IUPAC Name: 1-(6-amino-5-chloropyridin-3-yl)-2-bromoethanone
• InChI: InChI=1S/C7H6BrClN2O/c8-2-6(12)4-1-5(9)7(10)11-3-4/h1,3H,2H2,(H2,10,11)
• InChI Key: XXHONQJWLPIFFD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)N)C(=O)CBr

Description

2-Amino-3-chloro-5-pyridyl bromomethyl ketone is a useful research compound. Its molecular formula is C7H6BrClN2O and its molecular weight is 249.49 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-3-chloro-5-pyridyl bromomethyl ketone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-3-chloro-5-pyridyl bromomethyl ketone including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

16 g (0.1 mol) of bromine are added dropwise to a solution of 17.0 g (0.1 mol) of 2-amino-3-chloro-5-acetylpyridine in a mixture of 19.3 g of hydrogen bromide (47% strength aqueous solution; 0.11 mol) and 500 ml of glacial acetic acid. The mixture is subsequently stirred for two hours, brought to pH 8 and extracted with ethyl acetate. Drying and evaporation gives 18.5 g (74%) of the title compound, melting point 134° C. Example of the preparation of the pyridyl-aminomethyl ketones